![molecular formula C11H22N2O3 B572467 (3R,4S)-4-Amino-1-boc-3-methoxypiperidine CAS No. 1363378-22-6](/img/structure/B572467.png)
(3R,4S)-4-Amino-1-boc-3-methoxypiperidine
Overview
Description
(3R,4S)-4-Amino-1-boc-3-methoxypiperidine is a chemical compound that belongs to the class of piperidine derivatives. It is a white solid that is soluble in organic solvents and has a molecular weight of 236.32 g/mol. This compound has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science.
Mechanism Of Action
The mechanism of action of (3R,4S)-4-Amino-1-boc-3-methoxypiperidine is not well understood. However, it is believed that this compound may act as a neurotransmitter or modulator of neurotransmitter receptors in the brain. This may contribute to its potential therapeutic effects in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3R,4S)-4-Amino-1-boc-3-methoxypiperidine are not well studied. However, it is believed that this compound may have an impact on various physiological processes such as neurotransmission, inflammation, and pain perception.
Advantages And Limitations For Lab Experiments
One of the main advantages of using (3R,4S)-4-Amino-1-boc-3-methoxypiperidine in lab experiments is its high purity and stability. This makes it an ideal compound for use in various synthetic reactions. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in large-scale experiments.
Future Directions
There are several potential future directions for the use of (3R,4S)-4-Amino-1-boc-3-methoxypiperidine in scientific research. One of the most promising directions is in the development of new drugs for the treatment of neurological disorders such as schizophrenia, depression, and chronic pain. Additionally, this compound may have potential applications in the development of new materials with unique properties such as conductivity and catalytic activity. Further research is needed to fully explore the potential of (3R,4S)-4-Amino-1-boc-3-methoxypiperidine in these areas.
Scientific Research Applications
(3R,4S)-4-Amino-1-boc-3-methoxypiperidine has several potential applications in scientific research. One of the most significant applications is in the field of medicinal chemistry, where it can be used as a building block for the synthesis of various biologically active compounds. For example, this compound can be used as a precursor for the synthesis of various piperidine-based drugs such as antipsychotics, analgesics, and anti-inflammatory agents.
properties
IUPAC Name |
tert-butyl (3R,4S)-4-amino-3-methoxypiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-8(12)9(7-13)15-4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNGHCFVWYKWWMU-DTWKUNHWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@@H]([C@@H](C1)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4S)-4-Amino-1-boc-3-methoxypiperidine | |
CAS RN |
1171124-68-7, 1363378-22-6 | |
Record name | rel-1,1-Dimethylethyl (3R,4S)-4-amino-3-methoxy-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1171124-68-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Piperidinecarboxylic acid, 4-amino-3-methoxy-, 1,1-dimethylethyl ester, (3R,4S)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1363378-22-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cis-4-amino-1-boc-3-methoxy-piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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